Cas no 2250180-36-8 (potassium trifluoro(E)-2-(3-methoxyphenyl)ethenylboranuide)

• Product Name: potassium trifluoro(E)-2-(3-methoxyphenyl)ethenylboranuide
• CAS No: 2250180-36-8
• MF: C₉H₉BF₃KO
• MW: 240.071674108505
• CID: 5655732
• PubChem ID: 133671481
• Update Time: 2025-10-17

potassium trifluoro(E)-2-(3-methoxyphenyl)ethenylboranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro[(E)-2-(3-methoxyphenyl)ethenyl]boranuide
• EN300-27694900
• 2250180-36-8
• Borate(1-), trifluoro[(1E)-2-(3-methoxyphenyl)ethenyl]-, potassium (1:1), (T-4)-
• potassium trifluoro(E)-2-(3-methoxyphenyl)ethenylboranuide

• Inchi： 1S/C9H9BF3O.K/c1-14-9-4-2-3-8(7-9)5-6-10(11,12)13;/h2-7H,1H3;/q-1;+1/b6-5+;
• InChI Key： QLADROLRJJMGDI-IPZCTEOASA-N
• SMILES： [K+].F[B-](/C=C/C1C=CC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 240.0335610g/mol
• Monoisotopic Mass: 240.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on potassium trifluoro(E)-2-(3-methoxyphenyl)ethenylboranuide

Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide: A Comprehensive Overview

Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide, also known by its CAS number CAS No. 2250180-36-8, is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is a boron-containing organometallic species, which has garnered attention due to its unique electronic properties and potential for use in advanced chemical synthesis and catalysis.

The molecular structure of Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide consists of a boron atom coordinated to a trifluoromethyl group and an ethenyl group substituted with a methoxyphenyl moiety. The presence of the methoxy group introduces steric and electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of boron-based compounds, making them suitable for applications in organocatalysis and homogeneous catalysis.

One of the most notable advancements in the study of Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide involves its role in asymmetric catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst for the enantioselective synthesis of complex organic molecules, particularly in the construction of chiral centers. This capability has significant implications for the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is crucial for drug development.

In addition to its catalytic applications, Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide has been explored for its potential in materials science. The compound's ability to form stable complexes with transition metals has led to its use in the development of new materials with tailored electronic and optical properties. For instance, recent research has focused on its application in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have potential uses in gas storage, sensing, and catalysis.

The synthesis of Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide typically involves a multi-step process that begins with the preparation of the corresponding boronic acid derivative. This is followed by deprotonation using a strong base, such as potassium tert-butoxide, to generate the boranuide species. The reaction conditions, including temperature and solvent choice, play a critical role in determining the yield and purity of the final product.

Recent studies have also investigated the stability and reactivity of Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide under various conditions. For example, researchers have examined its behavior in polar aprotic solvents, such as dichloromethane and tetrahydrofuran, where it exhibits high stability due to its strong donor properties. These findings have important implications for its use in solution-phase reactions, where stability is a key factor.

In conclusion, Potassium Trifluoro(E)-2-(3-Methoxyphenyl)Ethenylboranuide, with its unique molecular structure and versatile reactivity, represents a valuable tool in modern chemistry. Its applications span from asymmetric catalysis to materials science, making it an essential compound for researchers working at the forefront of chemical innovation.